4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine

• IUPAC Name: 4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine
• InChI: InChI=1S/C13H27N/c1-10(2)9-12(4)14-13-7-5-11(3)6-8-13/h10-14H,5-9H2,1-4H3
• InChI Key: DTKQVVMTWMICTR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(C)CC(C)C
• Molecular Formula: C13H27N
• DSSTOX Substance ID: DTXSID50655706
• Molecular Weight: 197.36 g/mol
• CAS RN: 919799-86-3

Description

“4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine” is an organic compound with the molecular formula C13H27N. It is a chemically differentiated building block for organic synthesis and medicinal chemistry.

Molecular Structure Analysis

The molecular structure of “4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine” is characterized by a cyclohexane ring with an amine group attached to one carbon and a methyl group attached to another. The IUPAC name for this compound is 2-(aminomethyl)-N-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 197.36018 g/mol. It has one hydrogen bond donor and two hydrogen bond acceptors. The compound has a rotatable bond count of 5 and a complexity of 191. Its exact mass is 226.240898965 g/mol and its monoisotopic mass is also 226.240898965 g/mol.

Scientific Research Applications

• Brewing Technology

  • Application : The compound 4-Mercapto-4-methylpentan-2-one (4MMP) is used in brewing technology for its strong fruity, black currant-like aromas.
  • Method : The 4MMP exists freely in wort or in hop pellets with only small amounts formed from precursors. The amounts increase during the fermentation process.
  • Results : The 4MMP content was highest in Simcoe cultivars, followed by Summit, Apollo, Topaz, Cascade pellets, and also differed between crop years.

• Wine Making

  • Application : In wine making, 4MMP is released from a non-volatile compound present in grapes, 4- (4-methylpentan-2-one)- l -cysteine (Cys-4MMP), during fermentation to release the aroma active thiol.
  • Method : Yeast commonly used in white wine making were grown with the precursor at two different temperatures, and the amount of 4MMP released was measured.
  • Results : The results demonstrate that yeast strain selection and fermentation temperature can provide an important tool to enhance or modulate the grape-derived aromas formed during wine fermentation.

• Organic Synthesis

  • Application : (+)-4-Methyl-2-pentanol is used as a solvent in organic synthesis.
  • Method : It is used in the reaction of 2-methoxyethyl acetals with allylsilanes in the presence of titanium tetrachloride.
  • Results : This leads to regioselective carbon-oxygen bond cleavage of the unsymmetrical acetals.

• Surface Coatings

  • Application : (+)-4-Methyl-2-pentanol is used as an additive to surface coatings.
  • Method & Results : Specific methods and results are not provided in the source.